Cas no 1268521-13-6 (cis-3-(Methoxymethyl)-N-methylcyclobutanamine)

• Product Name: cis-3-(Methoxymethyl)-N-methylcyclobutanamine
• CAS No: 1268521-13-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD18632826
• CID: 1091560
• PubChem ID: 53302282
• Update Time: 2025-10-30

cis-3-(Methoxymethyl)-N-methylcyclobutanamine Chemical and Physical Properties

Names and Identifiers

• cis-3-(Methoxymethyl)-N-methylcyclobutanamine
• (1s,3s)-3-(MethoxyMethyl)-N-MethylcyclobutanaMine
• 3-(methoxymethyl)-N-methylcyclobutan-1-amine
• (1S,3S)-1-(Methylamino)-3-(Methoxymethyl)cyclobutane
• SCHEMBL21011810
• AKOS006370763
• (1S,3S)-3-(METHOXYMETHYL)-N-METHYLCYCLOBUTAN-1-AMINE
• AKOS015900815
• 1268521-13-6
• AM807050
• SCHEMBL21162057
• cis-Cyclobutanamine, 3-(methoxymethyl)-N-methyl

• MDL： MFCD18632826
• Inchi： 1S/C7H15NO/c1-8-7-3-6(4-7)5-9-2/h6-8H,3-5H2,1-2H3
• InChI Key： IIQTULAWNIIETE-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(C1)NC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Additional information on cis-3-(Methoxymethyl)-N-methylcyclobutanamine

Recent Advances in the Study of cis-3-(Methoxymethyl)-N-methylcyclobutanamine (CAS: 1268521-13-6)

The compound cis-3-(Methoxymethyl)-N-methylcyclobutanamine (CAS: 1268521-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the unique structural features of cis-3-(Methoxymethyl)-N-methylcyclobutanamine, which contribute to its bioactivity. The compound's cyclobutanamine core, coupled with the methoxymethyl substituent, has been shown to interact with specific neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and flow chemistry, to produce high-purity batches of the compound for further testing.

Pharmacological evaluations of cis-3-(Methoxymethyl)-N-methylcyclobutanamine have revealed its efficacy in modulating serotonin and dopamine receptors. In vitro and in vivo studies conducted on animal models have demonstrated its potential as an antidepressant and anxiolytic agent. Notably, the compound exhibited a favorable safety profile with minimal off-target effects, which is a critical consideration for clinical development. These findings have spurred interest in further optimizing the compound's pharmacokinetic properties to enhance its therapeutic index.

In addition to its neurological applications, recent research has explored the compound's utility in pain management. Preliminary data suggest that cis-3-(Methoxymethyl)-N-methylcyclobutanamine may act as a non-opioid analgesic, offering a safer alternative to traditional painkillers. This is particularly relevant given the ongoing opioid crisis and the urgent need for non-addictive pain relief options. Further studies are underway to elucidate the molecular mechanisms underlying its analgesic effects.

The synthesis of cis-3-(Methoxymethyl)-N-methylcyclobutanamine has also been a focal point of recent research. Innovations in green chemistry have enabled more sustainable production methods, reducing the environmental impact of large-scale synthesis. For instance, researchers have developed a catalytic process that minimizes waste and improves yield, making the compound more accessible for both research and potential commercial applications.

Despite these promising developments, challenges remain in the clinical translation of cis-3-(Methoxymethyl)-N-methylcyclobutanamine. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to ensure its success in human trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's journey from the lab to the clinic.

In conclusion, cis-3-(Methoxymethyl)-N-methylcyclobutanamine (CAS: 1268521-13-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and potential therapeutic applications make it a compound of significant interest. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical utility, paving the way for novel treatments in neurology and pain management.